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Compound of Interest

Compound Name: 4,5-Dimethyldecanal

Cat. No.: B15416300 Get Quote

Disclaimer: This technical guide focuses on 4,8-Dimethyldecanal (CAS Number: 75983-36-7).

Information regarding the specifically requested "4,5-Dimethyldecanal" is not readily available

in public scientific literature. 4,8-Dimethyldecanal is a structurally related and well-documented

compound, known primarily for its role as an aggregation pheromone in the red flour beetle,

Tribolium castaneum.

Chemical Identity and Properties
4,8-Dimethyldecanal is a branched-chain aliphatic aldehyde. Its structure and basic chemical

information are summarized below.

Property Value

CAS Number 75983-36-7

Molecular Formula C₁₂H₂₄O

Molecular Weight 184.32 g/mol

IUPAC Name 4,8-dimethyldecanal

Synonyms DMD cpd

Biological Significance: Aggregation Pheromone
4,8-Dimethyldecanal is the primary aggregation pheromone produced by male red flour beetles

(Tribolium castaneum).[1] This semiochemical attracts both male and female beetles, playing a

crucial role in foraging and mating behaviors.[2][3] The natural pheromone is a blend of four
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stereoisomers, with the (4R,8R)-isomer exhibiting the strongest biological activity, identical to

the natural pheromone.[4]

The presence of 4,8-dimethyldecanal can influence other behaviors as well. For instance, it has

been shown to significantly shorten the duration of death feigning (thanatosis), an anti-predator

defense mechanism, in T. castaneum.[2][3][5][6] This suggests that the chemical signal for

aggregation and potential mating opportunities can override defensive behaviors.

Biosynthesis
Studies have demonstrated that 4,8-dimethyldecanal is biosynthesized in T. castaneum through

the fatty acid pathway, rather than the mevalonate pathway for terpenes.[1][7] This was

determined through experiments using pathway inhibitors and isotopic labeling. The production

of the pheromone was inhibited by 2-octynoic acid (a fatty acid pathway inhibitor) but not by

mevastatin (a mevalonate pathway inhibitor).[1][7] Furthermore, feeding beetles with ¹³C-

labeled acetate and propionate resulted in their incorporation into the 4,8-dimethyldecanal

molecule.[1][7]

The proposed biosynthetic pathway involves a sequence of acetate and propionate units: Ac-

Pr-Ac-Pr-Ac.[1][7]
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Caption: Biosynthetic pathway of 4,8-Dimethyldecanal in Tribolium castaneum.

Chemical Synthesis
Several synthetic routes to 4,8-dimethyldecanal and its various stereoisomers have been

developed. A common strategy involves the coupling of two chiral building blocks. One notable

synthesis utilizes (S)- and (R)-2-methyloxirane as chiral sources.[4][8] The key steps in this

synthesis are outlined below.
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Chiral Building Block Preparation

Coupling and Oxidation

(S)-2-Methyloxirane

Chiral Tosylate (S)-10 Chiral Grignard Reagent (S)-11

(R)-2-Methyloxirane

Chiral Tosylate (R)-10 Chiral Grignard Reagent (R)-11

Li₂CuCl₄-catalyzed Coupling

Chiral Terminal Olefin

Oxidation (RuCl₃/NaIO₄)

4,8-Dimethyldecanal Stereoisomers

Click to download full resolution via product page

Caption: General workflow for the synthesis of 4,8-Dimethyldecanal stereoisomers.

Experimental Protocols
Biosynthesis Pathway Determination
Objective: To determine whether 4,8-dimethyldecanal is synthesized via the fatty acid or

mevalonate pathway.
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Methodology:

Inhibitor Studies:

Male Tribolium castaneum beetles are fed a diet of flour treated with either mevastatin

(mevalonate pathway inhibitor) or 2-octynoic acid (fatty acid pathway inhibitor) at various

concentrations.

A control group is fed untreated flour.

Volatiles, including 4,8-dimethyldecanal, are collected from the beetles after a set period.

The amount of 4,8-dimethyldecanal produced is quantified by gas chromatography-mass

spectrometry (GC-MS).[1][7]

Isotopic Labeling:

Beetles are fed flour treated with ¹³C-labeled precursors, such as [1-¹³C]acetate and [1-

¹³C]propionate.

Volatiles are collected and analyzed by GC-MS to determine the incorporation of the ¹³C

label into the 4,8-dimethyldecanal molecule.[1][7]

Behavioral Assay: Death Feigning
Objective: To assess the effect of 4,8-dimethyldecanal on the duration of death feigning in

Tribolium castaneum.

Methodology:

Individual beetles are placed in a petri dish.

Death feigning is induced by a standardized stimulus, such as a gentle touch with a fine

brush.

Immediately after the onset of immobility, a filter paper disc treated with a known

concentration of synthetic 4,8-dimethyldecanal is placed near the beetle.
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A control group is exposed to a filter paper disc treated with the solvent only.

The duration of death feigning (time until the beetle resumes movement) is recorded for both

groups.

Statistical analysis is performed to compare the durations between the treatment and control

groups.[2][3]

Quantitative Data
Synthesis Step Reactants Product Yield Reference

Coupling

(S)-10 (tosylate)

and (R)-11

(Grignard)

(5R,9R)-5,9-

dimethylundec-1-

ene

80% [8]

Behavioral
Assay

Treatment
Mean Duration
of Death
Feigning (min)

p-value Reference

Death Feigning
4,8-

Dimethyldecanal
~40 < 0.05 [6]

Death Feigning Control (Solvent) ~60 < 0.05 [6]

Conclusion
4,8-Dimethyldecanal is a vital semiochemical for Tribolium castaneum, mediating key social

behaviors. Its biosynthesis through the fatty acid pathway has been clearly elucidated, and

various synthetic routes provide access to this molecule for further research and potential

applications in pest management. The influence of this pheromone on complex behaviors like

death feigning highlights the intricate interplay between chemical communication and survival

strategies in insects. Further research into the specific receptors and neural pathways involved

in the perception of 4,8-dimethyldecanal will provide deeper insights into insect

chemosensation and behavior.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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